Cas no 288087-94-5 (1(2H)-Pyrimidineaceticacid, tetrahydro-a-methyl-2,4,6-trioxo-3-propyl-)

1(2H)-Pyrimidineaceticacid, tetrahydro-a-methyl-2,4,6-trioxo-3-propyl- structure
288087-94-5 structure
Product Name:1(2H)-Pyrimidineaceticacid, tetrahydro-a-methyl-2,4,6-trioxo-3-propyl-
CAS No:288087-94-5
MF:C10H14N2O5
MW:242.228562831879
CID:248809
Update Time:2024-01-26

1(2H)-Pyrimidineaceticacid, tetrahydro-a-methyl-2,4,6-trioxo-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyrimidineaceticacid, tetrahydro-a-methyl-2,4,6-trioxo-3-propyl-
    • 1-(1-Carboxyethyl)-3-propylbarbituricacid
    • 1(2H)-Pyrimidineacetic acid, tetrahydro--alpha--methyl-2,4,6-trioxo-3-propyl-
    • Inchi: 1S/C10H14N2O5/c1-3-4-11-7(13)5-8(14)12(10(11)17)6(2)9(15)16/h6H,3-5H2,1-2H3,(H,15,16)
    • InChI Key: RGYHCRWLNBTLGZ-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C(C)C(O)=O)C(=O)CC(=O)N1CCC

Computed Properties

  • Exact Mass: 242.09
  • Monoisotopic Mass: 242.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95A^2
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